Cas no 33621-62-4 (5-(4-Bromophenyl)-1,3,4-oxadiazol-2-amine)

5-(4-Bromophenyl)-1,3,4-oxadiazol-2-amine structure
33621-62-4 structure
Product Name:5-(4-Bromophenyl)-1,3,4-oxadiazol-2-amine
CAS No:33621-62-4
MF:C8H6BrN3O
MW:240.056740283966
MDL:MFCD00461383
CID:1036814
PubChem ID:356897
Update Time:2025-04-20

5-(4-Bromophenyl)-1,3,4-oxadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(4-Bromophenyl)-1,3,4-oxadiazol-2-amine
    • 5-(4-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylamine
    • 1,3,4-Oxadiazol-2-amine, 5-(4-bromophenyl)-
    • 2-amino-5-(4-bromophenyl)-1,3,4-oxadiazole
    • 2-amino-5-(p-bromophenyl)-1,3,4-oxadiazole
    • AC1L79E0
    • AC1Q26VD
    • CTK5I7366
    • F2146-0039
    • NSC614448
    • 33621-62-4
    • MFCD00461383
    • BDBM395374
    • AM807636
    • US10308636, Example 61
    • AKOS000158682
    • SCHEMBL15718167
    • A1-00377
    • AS-43473
    • STL480795
    • DB-368044
    • NSC-614448
    • UNSGGKLETSYTPE-UHFFFAOYSA-N
    • DTXSID90326761
    • EN300-67160
    • 5-(4-Bromophenyl)-1,3,4-oxadiazol-2-amine #
    • MDL: MFCD00461383
    • Inchi: 1S/C8H6BrN3O/c9-6-3-1-5(2-4-6)7-11-12-8(10)13-7/h1-4H,(H2,10,12)
    • InChI Key: UNSGGKLETSYTPE-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1=NN=C(N)O1

Computed Properties

  • Exact Mass: 238.96948
  • Monoisotopic Mass: 238.96942g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 64.9Ų

Experimental Properties

  • PSA: 64.94

5-(4-Bromophenyl)-1,3,4-oxadiazol-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019113994-1g
5-(4-Bromophenyl)-1,3,4-oxadiazol-2-amine
33621-62-4 95%
1g
$451.36 2023-09-02
Alichem
A019113994-5g
5-(4-Bromophenyl)-1,3,4-oxadiazol-2-amine
33621-62-4 95%
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$1327.02 2023-09-02
Chemenu
CM192854-1g
5-(4-Bromophenyl)-1,3,4-oxadiazol-2-amine
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$406 2021-08-05
Chemenu
CM192854-5g
5-(4-Bromophenyl)-1,3,4-oxadiazol-2-amine
33621-62-4 95%
5g
$1216 2021-08-05
Chemenu
CM192854-1g
5-(4-Bromophenyl)-1,3,4-oxadiazol-2-amine
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$*** 2023-05-30
abcr
AB481083-5 g
5-(4-Bromophenyl)-1,3,4-oxadiazol-2-amine; .
33621-62-4
5g
€712.00 2023-02-02
abcr
AB481083-1 g
5-(4-Bromophenyl)-1,3,4-oxadiazol-2-amine; .
33621-62-4
1g
€244.50 2023-02-02
TRC
B751278-25mg
5-(4-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylamine
33621-62-4
25mg
$ 50.00 2022-06-06
TRC
B751278-50mg
5-(4-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylamine
33621-62-4
50mg
$ 70.00 2022-06-06
TRC
B751278-250mg
5-(4-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylamine
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250mg
$ 250.00 2022-06-06
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